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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and

characterization of Gd1-xCexNi5 ribbons, a promising material for magnetocaloric applications.

The protocols outlined below are based on established experimental procedures for the

fabrication of these specialized alloys.

Introduction to Gd1-xCexNi5 Ribbons
The Gd1-xCexNi5 series of intermetallic compounds are of significant interest in the field of

magnetic refrigeration. The substitution of Gadolinium (Gd) with Cerium (Ce) allows for the

tuning of the material's magnetic ordering temperature, also known as the Curie temperature

(T_C). The melt-spinning technique is a rapid solidification method that produces thin ribbons

with a fine-grained or even amorphous microstructure, which can enhance their magnetocaloric

properties. These materials are investigated for their potential use in energy-efficient and

environmentally friendly cooling technologies. While the primary application is in materials

science and engineering, the precise temperature control offered by magnetocaloric materials

could find niche applications in sensitive experimental setups relevant to drug development and

scientific research.

Experimental Protocols
Synthesis of Gd1-xCexNi5 Precursor Ingots
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A series of polycrystalline Gd1-xCexNi5 ingots with varying Cerium concentrations (x = 0, 0.2,

0.5, 0.8, and 1) are first prepared by arc-melting.

Materials and Equipment:

High-purity Gadolinium (Gd, 99.6% or higher)

High-purity Cerium (Ce, 99.99% or higher)

High-purity Nickel (Ni, 99.999% or higher)

Arc-melting furnace with a water-cooled copper hearth

High-purity Argon gas

Protocol:

Weigh the stoichiometric amounts of Gd, Ce, and Ni for the desired composition (e.g., for

Gd0.8Ce0.2Ni5, weigh the corresponding atomic percentages of each element).

Place the constituent metals on the water-cooled copper hearth of the arc-melting furnace.

Evacuate the furnace chamber and backfill with high-purity argon gas.

Melt the constituents using the electric arc.

To ensure homogeneity, re-melt the resulting ingot at least three times, flipping the ingot

between each melting step.

The final mass of the as-cast ingot should be checked to ensure minimal loss during

preparation (typically less than 0.6%).[1]

Production of Gd1-xCexNi5 Ribbons via Melt-Spinning
The precursor ingots are used to produce thin ribbons by the melt-spinning technique.

Materials and Equipment:

Gd1-xCexNi5 precursor ingot
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Melt-spinner system (e.g., Edmund Bühler model SC)

Quartz crucible with a small orifice

High-purity Helium gas

Rotating copper wheel

Protocol:

Place a piece of the Gd1-xCexNi5 ingot into the quartz crucible of the melt-spinner.

Evacuate the chamber and purge with high-purity Helium gas.

Inductively melt the alloy within the crucible.

Eject the molten alloy through the crucible orifice onto the surface of a rotating copper wheel.

A typical linear speed for the wheel surface is 25 m/s.[1][2]

The rapid solidification of the molten alloy upon contact with the cold wheel surface results in

the formation of thin ribbons.

Collect the resulting ribbon flakes for characterization.

Structural and Microstructural Characterization
2.3.1. X-ray Diffraction (XRD)

XRD is used to determine the crystal structure and phase purity of the ribbons.

Equipment:

High-resolution X-ray diffractometer (e.g., Bruker D8 Advance) with Cu Kα radiation.

Protocol:

Finely powder a sample of the melt-spun ribbons.

Mount the powder on a sample holder.
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Perform the XRD scan over a 2θ range of 20° to 100° with a step size of 0.02°.

Analyze the resulting diffraction pattern using software capable of Rietveld refinement (e.g.,

FULLPROF suite) to identify the crystal structure and determine the lattice parameters. The

Gd1-xCexNi5 ribbons are expected to have a hexagonal CaCu5-type crystal structure

(P6/mmm space group).

2.3.2. Scanning Electron Microscopy (SEM)

SEM is employed to observe the microstructure of the ribbons.

Equipment:

Scanning Electron Microscope (e.g., Tescan Vega 3 XMU) with an Energy Dispersive

Spectroscopy (EDS) detector.

Protocol:

Mount a small piece of the ribbon on an SEM stub using conductive tape.

If necessary, coat the sample with a thin conductive layer (e.g., gold or carbon) to prevent

charging.

Insert the sample into the SEM chamber and evacuate.

Obtain secondary electron images to visualize the surface morphology and microstructure.

Use the EDS detector to perform elemental analysis and confirm the composition of the

ribbons.

Magnetic and Magnetocaloric Characterization
2.4.1. Magnetization Measurements

A Vibrating Sample Magnetometer (VSM) is used to measure the magnetic properties of the

ribbons.

Equipment:
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Physical Property Measurement System (PPMS) with a VSM option (e.g., Quantum Design

Dynacool).

Protocol:

Select a needle-like piece of ribbon and mount it in the VSM. The external magnetic field

should be applied along the length of the ribbon to minimize demagnetizing field effects.

Measure the temperature dependence of magnetization (M vs. T) by cooling the sample in

zero field (ZFC) and then measuring magnetization while warming in a small applied field,

followed by a field-cooled (FC) measurement.

To determine the magnetocaloric effect, measure a series of isothermal magnetization

curves (M vs. H) at various temperatures around the Curie temperature of the material.

2.4.2. Calculation of Magnetocaloric Effect

The isothermal magnetic entropy change (ΔS_M) is a key parameter for evaluating the

magnetocaloric effect and can be calculated from the isothermal magnetization data using the

Maxwell relation:

ΔS_M(T, ΔH) = ∫[0 to H_max] (∂M/∂T)_H dH

The Refrigerant Capacity (RC) can then be estimated by integrating the ΔS_M(T) curve over

the full width at half maximum (FWHM) of the peak.

Data Presentation
The following tables summarize the key structural and magnetocaloric properties of Gd1-

xCexNi alloys. It is important to note that while the structural data pertains to the Gd1-xCexNi5

system, the magnetocaloric data is for the closely related Gd1-xCexNi system and serves as

an illustrative example of the expected trends.

Table 1: Structural Properties of Gd1-xCexNi5 Melt-Spun Ribbons
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Composition
(x)

Crystal
Structure

Space Group a (Å) c (Å)

0 (GdNi5)
Hexagonal

CaCu5-type
P6/mmm 4.90 3.99

0.2

(Gd0.8Ce0.2Ni5)

Hexagonal

CaCu5-type
P6/mmm 4.88 3.98

0.5

(Gd0.5Ce0.5Ni5)

Hexagonal

CaCu5-type
P6/mmm 4.86 3.97

0.8

(Gd0.2Ce0.8Ni5)

Hexagonal

CaCu5-type
P6/mmm 4.84 3.96

1 (CeNi5)
Hexagonal

CaCu5-type
P6/mmm 4.82 3.95

Data extracted from the graphical representation in "Experimental study of emergent ground

state behavior in Gd1-xCexNi5 (x = 0; 0.2; 0.5; 0.8 and 1) melt-spun ribbons".

Table 2: Magnetic and Magnetocaloric Properties of Gd1-xCexNi Alloys (for a field change of 1

T)

Composition (x)
Curie Temperature (T_C)
(K)

-ΔS_M (J/kg·K)

0 (GdNi) ~70 3.93

0.1 (Gd0.9Ce0.1Ni) ~65 ~3.5

0.2 (Gd0.8Ce0.2Ni) ~60 ~3.0

0.4 (Gd0.6Ce0.4Ni) ~45 ~2.2

0.6 (Gd0.4Ce0.6Ni) ~30 1.75

Data is for the Gd1-xCexNi system as reported in "Magnetocaloric effect in Gd1-xCexNi (x = 0

– 0.6): A cost effective approach to tuning Curie temperature from 70K to 30K" and serves as

an approximation for the Gd1-xCexNi5 system.[3]
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Caption: Experimental workflow for Gd1-xCexNi5 ribbon production and characterization.

Compositional Control

Resulting Properties

Ce Concentration (x)
in Gd1-xCexNi5

Lattice Parameters

influences

Curie Temperature (TC)

tunes

Magnetic Entropy Change (ΔSM)

determines peak position of

Click to download full resolution via product page

Caption: Relationship between Ce concentration and material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15489513#melt-spinning-technique-for-producing-
gd1-xcexni5-ribbons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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